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Compound of Interest

Compound Name: 1-Heptanethiol

Cat. No.: B157337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1-heptanethiol in
various solvents. It is designed to be a valuable resource for researchers, scientists, and

professionals in drug development who require detailed information on the physicochemical

properties of this compound. This document includes quantitative solubility data, detailed

experimental protocols for solubility determination, and visualizations of the underlying

principles governing its solubility.

Introduction to 1-Heptanethiol
1-Heptanethiol (also known as heptyl mercaptan) is an organosulfur compound with the

chemical formula C₇H₁₆S. It is a colorless liquid with a strong, unpleasant odor. Structurally, it

consists of a seven-carbon alkyl chain (heptyl group) attached to a thiol functional group (-SH).

This structure imparts a dual nature to the molecule: a large, nonpolar hydrocarbon tail and a

weakly polar thiol head. This duality is the primary determinant of its solubility characteristics.

Quantitative Solubility Data
The solubility of 1-heptanethiol is dictated by the principle of "like dissolves like." Due to its

predominantly nonpolar character, it exhibits low solubility in polar solvents like water and

greater solubility in nonpolar organic solvents.
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Solvent Solvent Polarity
Solubility of 1-
Heptanethiol

Citation

Water High 0.009 g/L [1][2][3]

Ethanol High Miscible (estimated) [4]

Methanol High Miscible (estimated) [4]

Acetone Medium Miscible (expected)

Diethyl Ether Low Miscible (expected)

Hexane Low Miscible (expected)

Toluene Low Miscible (expected)

Chloroform Low Miscible (expected)

Note: Quantitative solubility data for 1-heptanethiol in organic solvents is not readily available

in the reviewed literature. The miscibility estimations for ethanol and methanol are based on

data for the structurally similar compound 1-hexanethiol.[4] For other organic solvents,

miscibility is expected based on the "like dissolves like" principle, where the nonpolar heptyl

chain of 1-heptanethiol is expected to interact favorably with nonpolar and weakly polar

organic solvents.

Factors Influencing Solubility
The solubility of 1-heptanethiol is a result of the interplay between its molecular structure and

the intermolecular forces it can form with solvent molecules.
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Factors Influencing 1-Heptanethiol Solubility
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Shake Flask Method Workflow

Start

Add excess 1-heptanethiol
to a known volume of solvent

in a flask.

Agitate the flask at a
constant temperature to

reach equilibrium (e.g., 24-48h).

Separate the undissolved
1-heptanethiol from the

saturated solution (centrifugation/filtration).

Analyze the concentration of
1-heptanethiol in the clear

saturated solution (e.g., GC, HPLC).

Calculate solubility from the
measured concentration.

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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